Cas no 2219368-58-6 (rac-(2R,3S)-2-(3,4-difluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine)

• Product Name: rac-(2R,3S)-2-(3,4-difluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine
• CAS No: 2219368-58-6
• MF: C₁₃H₁₈F₂N₂
• MW: 240.292230129242
• CID: 6219168
• PubChem ID: 95359029
• Update Time: 2025-06-10

rac-(2R,3S)-2-(3,4-difluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3S)-2-(3,4-difluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine
• Rel-(2S,3R)-2-(3,4-difluorophenyl)-1-isopropylpyrrolidin-3-amine
• (2S,3R)-2-(3,4-Difluorophenyl)-1-propan-2-ylpyrrolidin-3-amine
• 2219368-58-6
• EN300-1706899

• Inchi： 1S/C13H18F2N2/c1-8(2)17-6-5-12(16)13(17)9-3-4-10(14)11(15)7-9/h3-4,7-8,12-13H,5-6,16H2,1-2H3/t12-,13+/m1/s1
• InChI Key： NYTMJOXACKSUEO-OLZOCXBDSA-N
• SMILES： FC1=C(C=CC(=C1)[C@H]1[C@@H](CCN1C(C)C)N)F

Computed Properties

• Exact Mass: 240.14380491g/mol
• Monoisotopic Mass: 240.14380491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on rac-(2R,3S)-2-(3,4-difluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine

Professional Introduction to Rac-(2R,3S)-2-(3,4-difluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine (CAS No: 2219368-58-6)

Rac-(2R,3S-2-(3,4-difluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine

, CAS No. 2219368-58-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolidine class of molecules, which are well-known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a 3,4-difluorophenyl substituent and an isopropyl group at the 1-position of the pyrrolidine ring, contribute to its distinctive chemical and pharmacological properties.

The synthesis of Rac-(2R,3S-2-(3,4-difluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine

involves a series of well-defined chemical transformations that highlight the expertise required in modern synthetic organic chemistry. The process typically begins with the preparation of the pyrrolidine core through intramolecular cyclization reactions. Subsequent steps involve the introduction of the 3,4-difluorophenyl group via nucleophilic aromatic substitution or other coupling reactions, followed by the addition of the isopropyl group. The stereochemistry at the 2 and 3 positions of the pyrrolidine ring is meticulously controlled to ensure the racemic mixture is obtained, which is often a crucial step in drug development.

This compound has been extensively studied for its potential biological activities. The 3,4-difluorophenyl moiety is known to enhance binding affinity to various biological targets due to its electron-withdrawing properties and ability to form strong hydrogen bonds. Additionally, the presence of an isopropyl group at the 1-position can influence the molecule's solubility and metabolic stability, which are critical factors in drug design. Recent studies have demonstrated that derivatives of this compound exhibit promising activities in several therapeutic areas.

In particular, Rac-(2R,3S-2-(3,4-difluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine has shown potential as a scaffold for developing novel drugs targeting neurological disorders. The pyrrolidine core is a common structural motif in many drugs that interact with central nervous system receptors. Preliminary in vitro studies have indicated that this compound may have inhibitory effects on certain enzymes and receptors involved in neurodegenerative diseases. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for further investigation.

The pharmacokinetic properties of Rac-(2R,3S-2-(3,4-difluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine have also been examined in preclinical studies. These studies have revealed that the compound exhibits moderate bioavailability and a reasonable half-life when administered orally. The metabolic stability is influenced by the presence of both fluorine atoms and the secondary amine group, which can undergo various transformations depending on the metabolic pathways. Understanding these properties is essential for optimizing drug delivery systems and improving therapeutic outcomes.

The synthetic methodologies used in producing Rac-(2R,3S-2-(3,4-difluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine have been refined over recent years to enhance yield and purity. Advances in catalytic asymmetric synthesis have allowed for more efficient production of enantiomerically pure forms of this compound, which are often required for clinical applications. These advancements not only improve the scalability of production but also reduce costs associated with purification processes.

The potential applications of this compound extend beyond neurological disorders. Research has suggested that it may also have anti-inflammatory and analgesic properties due to its interaction with certain inflammatory pathways. The unique combination of structural features makes it a versatile molecule that can be modified further to target specific diseases or conditions. For instance, replacing the isopropyl group with other alkyl or aryl groups could alter its pharmacological profile significantly.

The development of new drugs often involves a multidisciplinary approach, integrating insights from chemistry, biology, and medicine. Rac-(2R,3S-2-(3,4-difluorophenyl)-1-(
propan-2- yl )pyrrolidin- 3- amine ) serves as an excellent example of how structural modifications can lead to novel therapeutics. Its synthesis showcases modern organic chemistry techniques, while its biological potential highlights its importance as a research tool.